Cas no 57-96-5 (Sulfinpyrazone)

• Product Name: Sulfinpyrazone
• CAS No: 57-96-5
• MF: C₂₃H₂₀N₂O₃S
• MW: 404.481504440308
• MDL: MFCD00057279
• CID: 33681
• PubChem ID: 329824510
• Update Time: 2025-04-18

Sulfinpyrazone Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenyl-4-(2-(phenylsulfinyl)ethyl)pyrazolidine-3,5-dione
• Sulfinpyrazone
• 1,2-diphenyl-4-(2-phenylsulphinylethyl)pyrazolidine-3,5-dione
• (+/-)-Sulfinpyrazone
• (+ -)-SULFINPYRAZONE
• (±)-Sulfinpyrazone
• 4-[2-(benzenesulfinyl)ethyl]-1,2-diphenylpyrazolidine-3,5-dione
• Anturan
• Anturane
• Anturanil
• Anturidin
• Diphenylpyrazone
• Enturen
• Sulfinpyrazon
• Sulfoxyphenylpyrazolidine
• sulphinpyrazone
• 1,2-Diphenyl-4-[2-(phenylsulfinyl)ethyl]pyrazolidine-3,5-dione
• 1,2-Diphenyl-4-(2-(phenylsulfinyl)ethyl)-3,5-pyrazolidinedione
• Sulfoxyphenyl pyrazolidine
• Anturano
• Sulfinpyrazine
• Sulfinpyrazonum
• Enturan
• Anturen
• Apo-Sulfinpyrazone
• Anturane (TN)
• Sulfinpyrazonum [INN-Latin]
• G 28315
• Sulfinpirazona [INN-Spanish]
• 4-(Phenylsulfoxyethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 1,2-Diphenyl-4-(2'-phenylsulfinethyl)-3,5-

• MDL： MFCD00057279
• Inchi： 1S/C23H20N2O3S/c26-22-21(16-17-29(28)20-14-8-3-9-15-20)23(27)25(19-12-6-2-7-13-19)24(22)18-10-4-1-5-11-18/h1-15,21H,16-17H2
• InChI Key： MBGGBVCUIVRRBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC1C(N(C2C=CC=CC=2)N(C2C=CC=CC=2)C1=O)=O)=O

Computed Properties

• Exact Mass: 404.11900
• Monoisotopic Mass: 404.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 76.9

Experimental Properties

• Density: 1.1890 (rough estimate)
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 590.8 °C at 760 mmHg
• Flash Point: 311.1 °C
• Refractive Index: 1.6360 (estimate)
• PSA: 76.90000
• LogP: 4.79120
• λmax: 242(EtOH)(lit.)
• Merck: 8949

Sulfinpyrazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：UQ8575000
• Hazardous Material Identification：
• Safety Term：S36
• Storage Condition：Sealed in dry,Room Temperature(BD43323)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides